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Timepidium bromide stability issues

degradation

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Timepidium Bromide

CAS No.: 35035-05-3

Cat. No.: S006984

Chemical Profile of Timepidium Bromide

The table below summarizes the basic identifying information for Timepidium Bromide, which is the

starting point for any stability investigation.

Property Description

IUPAC Name 3-(Di-2-thienylmethylene)-5-methoxy-1,1-dimethylpiperidinium bromide [1]
Molecular C17H22BrNOS:2 [1]

Formula

Average Mass

CAS Registry
Number

Trade Name

Common Use

400.393 g/mol [1]

35035-05-3 [1]

Sesden [1]

Used as a micelle marker in Micellar Electrokinetic Chromatography (MEKC)
studies [2]. Also listed as a drug (JP18) in the KEGG database [3].

© 2026 Smolecule. All rights reserved. 1/4 Tech Support


https://www.smolecule.com/products/s006984?utm_src=pdf-body
https://www.smolecule.com/products/s006984?utm_src=pdf-interest
https://www.smolecule.com/products/s006984?utm_src=pdf-body
https://www.smolecule.com/products/s006984?utm_src=pdf-body
https://www.chemspider.com/Chemical-Structure.140841.html
https://www.chemspider.com/Chemical-Structure.140841.html
https://www.chemspider.com/Chemical-Structure.140841.html
https://www.chemspider.com/Chemical-Structure.140841.html
https://www.chemspider.com/Chemical-Structure.140841.html
https://www.sciencedirect.com/science/article/abs/pii/S0021967301010536
https://www.genome.jp/dbget-bin/www_bget?hsa04970+
https://www.smolecule.com/products/s006984?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

Documented Experimental Context and Workflow

One research paper details the use of Timepidium Bromide in an analytical method. The following

workflow diagram illustrates this specific experimental setup.

Start: MEKC-ESI-MS Analysis

Click to download full resolution via product page

In this documented protocol [2]:

¢ Role: Timepidium Bromide was used as a micelle marker.

e Technique: The analysis was performed using Micellar Electrokinetic Chromatography (MEKC)
coupled with Electrospray lonization Mass Spectrometry (ESI-MS).

* Key Methodological Detail: A technigue involving reverse migrating micelles (RMMs) and coated
capillaries was employed to prevent non-volatile surfactants (like SDS) from entering and
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contaminating the mass spectrometer. The stability of Timepidium Bromide under these specific
electrophoretic conditions was implicitly required for the experiment to succeed.

Frequently Asked Questions

Based on the information found, here are answers to anticipated questions.

What is Timepidium Bromide? It is a quaternary ammonium compound. Beyond its known use as an
antispasmodic drug [3], it serves a specific role in analytical chemistry as a micelle marker for MEKC-ESI-

MS, a technique used to separate and analyze mixtures like pesticides [2].

In what analytical contexts has its stability been demonstrated? Its stability has been demonstrated in a
validated MEKC-ESI-MS method that uses reverse migrating SDS micelles and coated capillaries at a pH of

9.0 [2]. In this context, it performed reliably as a micelle marker without reported degradation.

Suggested Paths for Further Investigation

Since the search results lack explicit stability data, I suggest the following actions to find the information you

need:

e Consult Specialized Databases: Search for the compound's stability in chemical and
pharmaceutical databases like SciFinder, Reaxys, or the Merck Index, which often contain detailed
physicochemical and stability data.

¢ Perform a Broader Literature Search: Conduct a targeted search on Google Scholar or PubMed
using terms like "timepidium bromide stability", "timepidium bromide degradation
products", and "timepidium bromide HPLC method".

¢ Review Pharmacopoeial Monographs: Check the official monographs in the Japanese
Pharmacopoeia (JP18), where Timepidium Bromide is listed [3], as these documents typically
include storage conditions and stability testing requirements.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

© 2026 Smolecule. All rights reserved. 3/4 Tech Support


https://www.smolecule.com/products/s006984?utm_src=pdf-body
https://www.smolecule.com/products/s006984?utm_src=pdf-body
https://www.genome.jp/dbget-bin/www_bget?hsa04970+
https://www.sciencedirect.com/science/article/abs/pii/S0021967301010536
https://www.sciencedirect.com/science/article/abs/pii/S0021967301010536
https://www.smolecule.com/products/s006984?utm_src=pdf-body
https://www.smolecule.com/products/s006984?utm_src=pdf-body
https://www.smolecule.com/products/s006984?utm_src=pdf-body
https://www.smolecule.com/products/s006984?utm_src=pdf-body
https://www.genome.jp/dbget-bin/www_bget?hsa04970+
https://www.smolecule.com/products/s006984?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s006984?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

References

1. Timepidium bromide | C17H22BrNOS2 [chemspider.com]
2. Use of a partial filling technique and reverse migrating ... [sciencedirect.com]
3. hsa04970 - KEGG PATHWAY [genome.jp]
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[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b006984#timepidium-

bromide-stability-issues-degradation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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